Cas no 6310-41-4 (NSC-41589)

• Product Name: NSC-41589
• CAS No: 6310-41-4
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• MDL: MFCD00048192
• CID: 529476
• Update Time: 2025-04-19

NSC-41589 Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2-(methylthio)phenyl]-
• N-(2-(methylthio)phenyl)acetamide
• N-(2-methylsulfanylphenyl)acetamide
• NSC-41589
• 2-(N-acetamino)phenyl methyl sulfane
• 2-acetamidophenyl methyl sulfide
• 2-methylthioacetanilide
• AC1L5ZIH
• AC1Q5NQD
• acetic acid-(2-methylsulfanyl-anilide)
• AR-1K3743
• Essigsaeure-(2-methylmercapto-anilid)
• N-(2-methylsulfanyl-phenyl)-acetamide
• n-[2-(methylsulfanyl)phenyl]acetamide
• NSC41589
• SureCN4938228
• 2'-Methylthioacetanilide
• NSC 41589

• MDL： MFCD00048192
• Inchi： 1S/C9H11NOS/c1-7(11)10-8-5-3-4-6-9(8)12-2/h3-6H,1-2H3,(H,10,11)
• InChI Key： AMWFIKFWXRBICX-UHFFFAOYSA-N
• SMILES： CSC1C(NC(=O)C)=CC=CC=1

Computed Properties

• Exact Mass: 181.05623
• Monoisotopic Mass: 181.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 111-113 ºC
• Boiling Point: 346.8°Cat760mmHg
• Flash Point: 163.5°C
• Refractive Index: 1.578
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 29.1
• LogP: 2.43990

NSC-41589 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Other Chemical additives Functional Additives